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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503

Introduction

Disperse Blue 91 is a synthetic dye that belongs to the anthraquinone class of disperse dyes.
Characterized by its vibrant blue color, it is primarily utilized for coloring synthetic fibers,
plastics, and to a lesser extent, in cosmetic formulations.[1] Disperse dyes, including Disperse
Blue 91, are non-ionic and have low water solubility, making them suitable for dyeing
hydrophobic fibers like polyester and nylon.[1] This technical guide provides an in-depth
overview of the primary applications of Disperse Blue 91, its chemical and physical properties,
and general experimental protocols for its use.

Chemical and Physical Properties

Disperse Blue 91 is an anthraquinone-based dye. Its chemical structure confers good stability
and colorfastness.[1] The fundamental properties of Disperse Blue 91 are summarized in the
table below.
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Property Value

C.l. Name Disperse Blue 91
CAS Number 12222-89-8
Molecular Formula C20H21NOs
Molecular Weight 355.38 g/mol

Molecular Structure

Anthraquinones

Primary Applications

The primary applications of Disperse Blue 91 are centered around its coloring properties for

synthetic materials.

o Textile Dyeing: The most prominent application of Disperse Blue 91 is in the dyeing of

synthetic textile fibers, particularly polyester.[1] It provides a vibrant blue shade with good

fastness properties, making it suitable for apparel and other textile products.[1]

» Plastic Coloring: Disperse Blue 91 is also used to impart color to various plastics and

synthetic materials.[1]

e Cosmetic Products: While less common, it can be found in some cosmetic formulations.

However, its use in this area requires rigorous safety assessments due to its potential as a

skin sensitizer.[1]

Quantitative Data: Fastness Properties

The performance of a dye is often evaluated by its fastness properties, which indicate the

resistance of the color to fading or running under various conditions. The following table

summarizes the fastness properties of Disperse Blue 91 based on AATCC standards.
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Fastness Property Fading Stain
Ironing 3 6
Light 5 5
Perspiration 5 5
Washing 5 5

(Source: AATCC data)

Experimental Protocols

General Protocol for Dyeing Polyester with Disperse
Blue 91

The following is a general experimental protocol for dyeing polyester fabric with Disperse Blue
91. Optimal conditions may vary depending on the specific equipment, substrate, and desired
shade depth.

Materials and Equipment:

Polyester fabric

Disperse Blue 91 dye

Dispersing agent

Carrier (e.g., a mixture of aromatic hydrocarbons) or high-temperature dyeing apparatus

Acetic acid (to adjust pH)

Laboratory dyeing machine (e.g., a high-temperature beaker dyeing machine)

Spectrophotometer for color measurement
Procedure:

o Preparation of the Dyebath:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1173503?utm_src=pdf-body
https://www.benchchem.com/product/b1173503?utm_src=pdf-body
https://www.benchchem.com/product/b1173503?utm_src=pdf-body
https://www.benchchem.com/product/b1173503?utm_src=pdf-body
https://www.benchchem.com/product/b1173503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Adyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1).

o The required amount of Disperse Blue 91 is first pasted with a small amount of dispersing
agent and cold water to ensure proper dispersion.

o The paste is then added to the dyebath containing water.

o A carrier is added if dyeing is to be performed at atmospheric pressure (around 100°C).
For high-temperature dyeing (around 130°C), a carrier is not typically required.

o The pH of the dyebath is adjusted to 4.5-5.5 using acetic acid.

e Dyeing Process:
o The polyester fabric is introduced into the dyebath.

o The temperature is raised gradually to the target dyeing temperature (e.g., 130°C for high-
temperature dyeing).

o Dyeing is carried out at this temperature for a specified duration (e.g., 60 minutes).
o After-treatment (Reduction Clearing):
o After dyeing, the fabric is rinsed with hot and then cold water.

o Areduction clearing process is performed to remove any unfixed dye from the fiber
surface. This is typically done with a solution of sodium hydrosulfite and sodium hydroxide.

o The fabric is then rinsed thoroughly and dried.
e Evaluation:

o The color yield and fastness properties of the dyed fabric are evaluated using standard
textile testing methods.

Synthesis of Disperse Blue 91

While the precise industrial synthesis route for Disperse Blue 91 is proprietary, a general
method for the synthesis of anthraquinone-based disperse dyes involves the following key
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steps:

o Formation of Key Intermediates: The synthesis typically starts with anthraquinone
derivatives. These precursors undergo reactions such as nitration, reduction, and
halogenation to introduce functional groups at specific positions on the anthraquinone
backbone.

o Coupling Reactions: The functionalized anthraquinone intermediates are then reacted with
aromatic amines or phenolic compounds through coupling reactions to build the final
chromophoric system of the dye.

 Purification: The synthesized dye is then purified to remove impurities and by-products. This
is often achieved through crystallization or filtration to ensure a high-purity product suitable
for dyeing applications.

Biological Activity and Toxicological Profile

The primary biological activity of concern for Disperse Blue 91 is its potential for skin
sensitization.[1] Like many disperse dyes, it is a known allergen and can cause contact
dermatitis in sensitive individuals.[1] Exposure to disperse dyes may trigger immunological
responses.[1]

Currently, there is a lack of publicly available research on the specific applications of Disperse
Blue 91 in drug development or its interaction with specific signaling pathways. The
toxicological data for Disperse Blue 91 is not as extensively documented as for some other
disperse dyes.

Visualizations

Caption: General experimental workflow for dyeing polyester with Disperse Blue 91.

Caption: Logical relationships of Disperse Blue 91's properties, applications, and biological
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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